Cas no 679786-64-2 ([5-Methyl-2-(thiophen-2-yl)-1,3-dioxan-5-yl]methanol)
679786-64-2 structure
Product Name:[5-Methyl-2-(thiophen-2-yl)-1,3-dioxan-5-yl]methanol
CAS No:679786-64-2
MF:C10H14O3S
MW:214.281362056732
CID:2798571
PubChem ID:21578854
Update Time:2025-04-21
[5-Methyl-2-(thiophen-2-yl)-1,3-dioxan-5-yl]methanol Chemical and Physical Properties
Names and Identifiers
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- DTXSID80616047
- 679786-64-2
- [5-Methyl-2-(thiophen-2-yl)-1,3-dioxan-5-yl]methanol
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- Inchi: 1S/C10H14O3S/c1-10(5-11)6-12-9(13-7-10)8-3-2-4-14-8/h2-4,9,11H,5-7H2,1H3
- InChI Key: YHKIVHYEIVBMQC-UHFFFAOYSA-N
- SMILES: S1C=CC=C1C1OCC(C)(CO)CO1
Computed Properties
- Exact Mass: 214.06636548Da
- Monoisotopic Mass: 214.06636548Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 190
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 66.9Ų
[5-Methyl-2-(thiophen-2-yl)-1,3-dioxan-5-yl]methanol Related Literature
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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